Cas no 919998-17-7 (1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)-)

1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)- structure
919998-17-7 structure
Product Name:1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)-
CAS No:919998-17-7
MF:C16H14F3NO2
MW:309.283074855804
CID:760115
PubChem ID:71424501
Update Time:2025-04-19

1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)-
    • 3-(4-ethylphenyl)imino-4,4,4-trifluoro-1-(furan-2-yl)butan-1-one
    • DTXSID20843294
    • (3E)-3-[(4-Ethylphenyl)imino]-4,4,4-trifluoro-1-(furan-2-yl)butan-1-one
    • 919998-17-7
    • Inchi: 1S/C16H14F3NO2/c1-2-11-5-7-12(8-6-11)20-15(16(17,18)19)10-13(21)14-4-3-9-22-14/h3-9H,2,10H2,1H3/b20-15+
    • InChI Key: QKFJBNZBQFFBCQ-HMMYKYKNSA-N
    • SMILES: FC(/C(/CC(C1=CC=CO1)=O)=N/C1C=CC(=CC=1)CC)(F)F

Computed Properties

  • Exact Mass: 309.09766318g/mol
  • Monoisotopic Mass: 309.09766318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 42.6Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司